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Compound of Interest

Compound Name: 1,5-Diphenylcarbazide

Cat. No.: B1670730 Get Quote

This in-depth technical guide serves as a resource for researchers, scientists, and drug

development professionals on the core principles and practical applications of the 1,5-
diphenylcarbazide (DPC) reaction for the determination of hexavalent chromium (Cr(VI)). This

colorimetric method is widely recognized for its sensitivity and is a standard procedure in many

analytical laboratories.

Core Reaction Mechanism
The reaction between 1,5-diphenylcarbazide and hexavalent chromium in an acidic solution is

a two-step process. Initially, the 1,5-diphenylcarbazide is oxidized by Cr(VI) to 1,5-

diphenylcarbazone, and concurrently, Cr(VI) is reduced to trivalent chromium (Cr(III)).[1][2][3][4]

[5] Subsequently, the newly formed Cr(III) coordinates with the 1,5-diphenylcarbazone to form a

stable, red-violet colored complex.[1][3][5] The intensity of this color, which is directly

proportional to the initial concentration of Cr(VI), is measured spectrophotometrically at a

maximum wavelength of approximately 540 nm.[1][6][7][8][9]

Quantitative Data Summary
The following tables summarize the key quantitative parameters associated with the 1,5-
diphenylcarbazide method for hexavalent chromium analysis, compiled from various sources.

Table 1: Spectrophotometric and Performance Characteristics
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Parameter Value References

Maximum Wavelength (λmax) 540 - 545 nm [1][3][4][5][6][8][10]

Molar Absorptivity ~40,000 L mol⁻¹ cm⁻¹ [6]

Method Detection Limit (MDL) 0.02 mg/L [5]

Detection Limit 1.43 µg/L [10]

Linear Range 0 to 0.8 mg/L [11][12]

Spike Recovery 85% to 115% [6]

Table 2: Potential Interferences

Interfering
Substance

Tolerance Level Notes References

Molybdenum (Mo(VI)) Up to 200 mg/L

Forms a colored

complex, but with

much lower intensity

at the specified pH.

[6][7]

Mercury (Hg(II)) Up to 200 mg/L

Forms a colored

complex, but with

much lower intensity

at the specified pH.

[6][7]

Vanadium (V(V))
Up to 10 times the

Cr(VI) concentration

Strong interference at

higher concentrations.
[6][7]

Iron (Fe(III)) > 100 mg/L
May interfere at high

concentrations.
[5]

Thiosulfate (S₂O₃²⁻)
Interference at pH 2.0

with 4 mg/L

No interference at

neutral to alkaline pH

with 500 mg/L.

[13]

Experimental Protocols
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Below is a generalized, detailed methodology for the spectrophotometric determination of

hexavalent chromium using 1,5-diphenylcarbazide. This protocol is a synthesis of various

standard methods, including EPA Method 7196A.

Reagent Preparation
1,5-Diphenylcarbazide (DPC) Solution (0.25% w/v): Dissolve 250 mg of 1,5-
diphenylcarbazide in 50 mL of acetone.[6] Store this solution in a brown bottle to protect it

from light and discard if it becomes discolored.[6]

Acidifying Reagent (e.g., Sulfuric Acid or Phosphoric Acid): Prepare a solution of the desired

acid (e.g., 0.2 M H₂SO₄ or a weak phosphoric acid mixture).[4][5] The final pH of the sample

solution after adding the acid should be approximately 1-2.[10][13][14]

Chromium Standard Solutions: Prepare a stock solution of 1000 mg/L Cr(VI) by dissolving a

known quantity of potassium dichromate (K₂Cr₂O₇) in deionized water. Prepare a series of

working standards by serial dilution of the stock solution.[15]

Analytical Procedure
Sample Preparation: For aqueous samples, ensure they are properly collected and

preserved. If analyzing solid samples, an alkaline digestion (e.g., SW-846 Method 3060) is

required to extract the hexavalent chromium.[7]

pH Adjustment: Take a known volume of the sample (e.g., 10 mL) and adjust the pH to the

optimal range (typically 1-2) using the acidifying reagent.

Color Development: Add a specific volume of the 1,5-diphenylcarbazide solution (e.g., 1 mL

of 0.5% w/v DPC solution) to the pH-adjusted sample.[4] Mix thoroughly and allow the color

to develop for a specific time, typically 5 to 15 minutes.[4][5][15]

Spectrophotometric Measurement: After the color has developed, measure the absorbance

of the solution at the predetermined maximum wavelength (around 540 nm) using a

spectrophotometer.[1][6][7][8][9] Use a reagent blank (deionized water treated with the same

reagents) to zero the instrument.
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Quantification: Create a calibration curve by plotting the absorbance of the standard

solutions versus their known concentrations. Determine the concentration of hexavalent

chromium in the sample by comparing its absorbance to the calibration curve.

Visualizations
The following diagrams illustrate the chemical reaction pathway and a typical experimental

workflow.
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Caption: Chemical reaction between Cr(VI) and 1,5-diphenylcarbazide.
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Caption: Experimental workflow for Cr(VI) analysis using DPC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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